Cas no 1806992-72-2 (4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine
• CAS No: 1806992-72-2
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4859379
• Update Time: 2025-05-21

4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine

• Inchi： 1S/C6H2BrF3IN/c7-2-1-3(11)12-6(10)4(2)5(8)9/h1,5H
• InChI Key： DEUIMGHPAGKUHP-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)F)C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine

4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine (CAS No. 1806992-72-2): A Versatile Halogenated Pyridine Derivative

4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine (CAS No. 1806992-72-2) is a highly functionalized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique combination of halogen substituents, serves as a valuable intermediate in the synthesis of complex molecules. Its molecular formula is C₆H₂BrF₂FIN, and it features a pyridine ring substituted with bromo, difluoromethyl, fluoro, and iodo groups, making it a versatile building block for further chemical modifications.

The 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine structure is particularly noteworthy due to its potential applications in drug discovery and agrochemical development. Researchers are increasingly exploring halogenated pyridines like this compound because of their ability to enhance the bioavailability and metabolic stability of pharmaceutical candidates. The presence of multiple halogens, including the rare difluoromethyl group, offers unique electronic and steric properties that can be leveraged in molecular design.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex aromatic systems found in many FDA-approved drugs. The 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine CAS 1806992-72-2 is especially valuable in these transformations due to its orthogonal reactivity, allowing for sequential functionalization of the pyridine ring.

From a synthetic chemistry perspective, the 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine price and availability have become topics of interest among researchers. While this compound is not yet commercially available in large quantities, several specialty chemical suppliers offer it for research purposes. The synthesis typically involves halogenation of appropriately substituted pyridine precursors, followed by purification via column chromatography or crystallization.

The physicochemical properties of 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine make it particularly interesting for material science applications. The strong electron-withdrawing nature of its substituents can significantly alter the electronic properties of conjugated systems when incorporated into organic semiconductors or photovoltaic materials. This has led to growing interest in using such compounds for developing new organic electronic devices.

In the context of current research trends, fluorinated pyridine compounds like this one are being investigated for their potential in COVID-19 related drug development. While not directly active against the virus, these structures serve as key intermediates for protease inhibitors and other antiviral agents. The difluoromethyl group in particular is known to improve metabolic stability, a crucial factor in drug design.

The handling and storage of 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine require standard laboratory precautions for halogenated aromatic compounds. It should be stored in a cool, dry place away from light, preferably under inert atmosphere to prevent decomposition. Researchers working with this compound should consult the relevant safety data sheets and implement appropriate protective measures.

Analytical characterization of CAS 1806992-72-2 typically involves nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis. The ¹⁹F NMR spectrum is particularly informative due to the presence of two distinct fluorine environments. High-performance liquid chromatography (HPLC) is commonly used to assess purity, with most research-grade samples having purity ≥95%.

The future outlook for 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine applications appears promising. As the pharmaceutical industry continues to explore novel heterocyclic scaffolds, demand for such multifunctional pyridine derivatives is expected to grow. Additionally, the compound's potential in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells, may open new avenues for its utilization.

For researchers interested in purchasing 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine, it's advisable to contact specialized chemical suppliers who can provide detailed technical specifications and custom synthesis options. The compound's relatively complex structure means that pricing may be higher compared to simpler pyridine derivatives, reflecting the synthetic challenges involved in its production.

In summary, 4-Bromo-3-(difluoromethyl)-2-fluoro-6-iodopyridine (1806992-72-2) represents an important addition to the toolbox of synthetic chemists working in pharmaceutical and material science research. Its unique combination of halogen substituents offers multiple points for further functionalization, making it a versatile intermediate for constructing complex molecular architectures. As research into halogenated heterocycles continues to advance, this compound is likely to play an increasingly significant role in the development of new therapeutic agents and functional materials.